Cas no 1990-11-0 (Cholesteryl cinnamate)

• Product Name: Cholesteryl cinnamate
• CAS No: 1990-11-0
• MF: C₃₆H₅₂O₂
• MW: 516.796891212463
• CID: 42266
• PubChem ID: 6436898
• Update Time: 2025-05-21

Cholesteryl cinnamate Chemical and Physical Properties

Names and Identifiers

• Cholesteryl cinnamate
• Cholest-5-en-3-beta-yl cinnamate
• (3beta)-Cholest-5-en-3-ol 3-phenyl-2-propenoate
• 3-phenyl-2-propenoate
• 5-CHOLESTEN-3BETA-OL 3-CINNAMATE
• Cholesteral cinnamate
• cholesteryl-cinnamate
• TRANS-CINNAMIC ACID CHOLESTEROL ESTER
• CHOLESTEROL TRANS-CINNAMATE
• 5-CHOLESTEN-3-BETA-OL CINNAMATE
• 3-Phenylpropenoic acid cholest-5-en-3β-yl ester
• CHOLESTERYL CINNAMATE 97%
• Cholest-5-en-3β-yl=3-phenylpropenoate
• 50305-81-2
• FESYLMLHRKCTFF-MFLJIVHPSA-N
• AKOS025295384
• NS00045438
• (E)-3.beta.-(3-Phenylpropenoyloxy)cholest-5-ene
• 5-Cholesten-3.beta.-ol cinnamate
• Cholest-5-en-3-yl (2E)-3-phenyl-2-propenoate #
• 1990-11-0
• EINECS 217-869-9
• Cholest-5-en-3-ol (3beta)-, 3-(3-phenyl-2-propenoate)
• Cholest-5-en-3-ol (3.beta.)-, 3-phenyl-2-propenoate
• SCHEMBL162269
• DTXSID401014583
• W-107660
• SCHEMBL162272
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (E)-3-phenylprop-2-enoate

• MDL： MFCD00311966
• Inchi： 1S/C36H52O2/c1-25(2)10-9-11-26(3)31-17-18-32-30-16-15-28-24-29(38-34(37)19-14-27-12-7-6-8-13-27)20-22-35(28,4)33(30)21-23-36(31,32)5/h6-8,12-15,19,25-26,29-33H,9-11,16-18,20-24H2,1-5H3/b19-14+/t26-,29+,30+,31-,32+,33+,35+,36-/m1/s1
• InChI Key： FESYLMLHRKCTFF-MFLJIVHPSA-N
• SMILES： O(C(/C=C/C1C=CC=CC=1)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 516.39700
• Monoisotopic Mass: 516.397
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 878
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 11.2

Experimental Properties

• Density: 1.03
• Boiling Point: 595.9°Cat760mmHg
• Flash Point: 250.3°C
• Refractive Index: 1.551
• PSA: 26.30000
• LogP: 9.65300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters

Additional information on Cholesteryl cinnamate

Exploring Cholesteryl Cinnamate (CAS No. 1990-11-0): Properties, Applications, and Innovations

Cholesteryl cinnamate (CAS No. 1990-11-0) is a sterol ester derived from cholesterol and cinnamic acid, combining the unique properties of both molecules. This compound has garnered significant attention in materials science, pharmaceuticals, and cosmetic formulations due to its liquid crystalline behavior, UV-absorbing capabilities, and biocompatibility. Researchers and industries are increasingly exploring its potential in smart materials, sunscreen formulations, and drug delivery systems, aligning with trends like sustainable chemistry and multifunctional additives.

The molecular structure of cholesteryl cinnamate features a cholesterol backbone esterified with a cinnamate group, which imparts photo-responsive properties. This makes it valuable in light-sensitive applications, such as optical switches or photoalignment layers in LCD technology. Recent studies highlight its role in biodegradable polymers, addressing the global demand for eco-friendly alternatives. Users searching for "cholesteryl cinnamate uses" or "CAS 1990-11-0 applications" often seek insights into these cutting-edge innovations.

In cosmetics, cholesteryl cinnamate is prized for its emollient properties and ability to stabilize formulations. Its UV-filtering potential resonates with the growing market for natural sunscreen ingredients, as consumers shift away from synthetic chemicals. Formulators frequently query "cholesteryl cinnamate in skincare" or "safe ester-based UV absorbers," reflecting its relevance in clean beauty trends.

From a synthesis perspective, cholesteryl cinnamate is typically produced via esterification reactions under mild conditions, appealing to green chemistry principles. Analytical techniques like HPLC and NMR ensure purity, critical for pharmaceutical-grade applications. Queries such as "how to synthesize cholesteryl cinnamate" or "CAS 1990-11-0 purity standards" underscore the technical interest in its production.

Ongoing research explores cholesteryl cinnamate's role in nanotechnology, particularly in self-assembling systems for targeted drug delivery. Its compatibility with lipid-based carriers aligns with advancements in personalized medicine. As AI and machine learning accelerate material discovery, this compound's versatility positions it as a candidate for high-throughput screening in bioactive material design.

In summary, cholesteryl cinnamate (CAS No. 1990-11-0) bridges traditional chemistry and modern applications, from advanced displays to cosmetic science. Its multifaceted nature ensures continued relevance in both academic and industrial settings, driven by sustainability and innovation demands.